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Compound of Interest

Compound Name: Butyl acetoacetate

Cat. No.: B1329563 Get Quote

An In-depth Technical Guide to the Safe Handling of Butyl Acetoacetate

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the chemical properties and safety protocols for all laboratory reagents is

paramount. This guide provides a detailed overview of butyl acetoacetate, focusing on its

safety data, handling precautions, and emergency procedures.

Chemical Identification
Chemical Name: Butyl 3-oxobutanoate[1]

Synonyms: Butyl acetoacetate, Acetoacetic acid n-butyl ester, Butyl 3-oxobutyrate[2]

CAS Number: 591-60-6[1]

Molecular Formula: C₈H₁₄O₃[1]

Molecular Weight: 158.19 g/mol [1]

Structural Formula:

Hazard Identification
Butyl acetoacetate is classified as a combustible liquid.[3][4] While it does not pose an

immediate health hazard under normal handling conditions, prolonged or significant exposure
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may cause irritation.[5][6]

GHS Classification: Flammable liquids, Category 4[3][4]

Signal Word: Warning[3][4]

Hazard Statement: H227: Combustible liquid[3][4]

Potential Health Effects: May cause eye, skin, and respiratory tract irritation.[5] Symptoms of

overexposure can include headache, dizziness, tiredness, nausea, and vomiting.[3]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of butyl
acetoacetate.

Property Value Source

Physical State Liquid [1][5]

Appearance Colorless to clear yellow liquid [5][6][7]

Odor Fruity, sweet [2]

Boiling Point 190 °C @ 760 mmHg [4][5]

Melting Point -38 °C / -35.6 °C [1][4][5][7]

Flash Point 76 °C / 168.8 °F [4][5]

Autoignition Temperature 390 °C / 734 °F [4][5]

Density 0.970 - 0.985 g/cm³ @ 20°C [1][5][7]

Vapor Density 5.5 [5]

Solubility
Insoluble in water; soluble in

alcohol and oil
[1]

Explosion Limits Lower: 1.10 vol % [5]

Toxicological Information
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Toxicological data is essential for assessing the potential health risks associated with a

substance.

Test Result Species Source

Oral LD50 4500 mg/kg Rat [3]

Skin

Irritation/Corrosion
Not Irritating Rabbit [3]

Eye Damage/Irritation Not Irritating Rabbit [3]

Respiratory or Skin

Sensitization
Not sensitizing [3]

Carcinogenicity

Not listed by ACGIH,

IARC, NTP, or CA

Prop 65

[5]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not publicly available.

However, they are typically performed according to standardized guidelines, such as those

from the Organisation for Economic Co-operation and Development (OECD).

Acute Oral Toxicity (OECD 401): This test involves the administration of the substance in

graduated doses to a group of experimental animals (commonly rats) by the oral route.

Observations of effects and mortality are made over a period of time to determine the LD50

value, which is the statistically estimated dose that would be lethal to 50% of the animals.

Acute Dermal Irritation/Corrosion (OECD 404): A small amount of the substance is applied to

a shaved patch of skin on an animal (typically a rabbit). The site is observed for signs of

erythema (redness) and edema (swelling) over a period of days to assess the level of

irritation.

Acute Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into

one eye of an animal (typically a rabbit), with the other eye serving as a control. The eyes
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are examined for signs of irritation, such as redness, swelling, and discharge, over several

days.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

Wash hands thoroughly after handling.[5]

Use in a well-ventilated area.[5]

Avoid contact with eyes, skin, and clothing.[5]

Keep away from heat, sparks, and open flames.[4][5]

Take precautionary measures against static discharge.[4] Ground and bond containers

and receiving equipment.[8][9]

Use non-sparking tools.[8][9]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[5]

Keep containers tightly closed.[4][5]

Store away from sources of ignition.[5]

Incompatible materials include strong oxidizing agents and strong bases.[3][4]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is based on the potential for exposure during a specific task.

Emergency Procedures
First Aid Measures
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Eye Contact: Rinse immediately with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[3][4][5]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[3][4][5]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink 2-4 cupfuls of milk or

water. Get medical attention.[3][5]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[3][4][5] Water mist may be used to cool closed containers.[4]

Specific Hazards: The material is combustible.[3] Vapors are heavier than air and may

spread along the ground.[5] Containers may explode when heated.[4][5] Hazardous

combustion products include carbon monoxide and carbon dioxide.[3][4][5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[3][4][5]

Accidental Release Measures
In the event of a spill, a systematic approach is necessary to ensure safety and minimize

environmental contamination.

Personal Precautions: Wear appropriate personal protective equipment.[3] Remove all

sources of ignition.[4][5]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains or surface water.[3]

Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel,

vermiculite).[3][4][5] Keep in suitable, closed containers for disposal.[3][4]
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Stability and Reactivity
Chemical Stability: Stable under normal storage conditions.[3]

Conditions to Avoid: Keep away from open flames, hot surfaces, and sources of ignition.[3][4]

Exposure to air and light should also be avoided.[3][4]

Incompatible Materials: Strong oxidizing agents and strong bases.[3][4]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[3]

Hazardous Reactions: None under normal processing.[4] Hazardous polymerization does

not occur.[4]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[3] Offer surplus and non-recyclable solutions to a licensed disposal

company.[6] Do not contaminate ground or surface water.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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